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An In-depth Technical Guide on the History and Development of Synthetic Pyrethroids with a
Focus on d-Phenothrin

Introduction

Synthetic pyrethroids represent a significant class of insecticides that have been pivotal in
agriculture and public health for decades.[1][2] Modeled after the natural insecticidal
compounds, pyrethrins, found in chrysanthemum flowers, these synthetic analogues offer
enhanced stability and efficacy.[1][3] This guide provides a comprehensive overview of the
historical development of synthetic pyrethroids, with a detailed focus on the synthesis,
mechanism of action, and toxicological profile of d-phenothrin, a widely used Type |
pyrethroid.

Historical Development of Synthetic Pyrethroids

The journey of synthetic pyrethroids began with the study of natural pyrethrins, which have
been used as insecticides for centuries.[2] The elucidation of the chemical structures of
pyrethrin | and 1l in the 1920s laid the groundwork for the synthesis of artificial analogues.[1]

The development of synthetic pyrethroids can be broadly categorized into generations, each
marked by improvements in photostability and insecticidal potency.

o First Generation (1960s): Following the first synthesis of a pyrethroid, allethrin, in 1949, the
1960s saw the development of compounds like tetramethrin, resmethrin, and bioresmethrin.
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[1][4][5][6] While more active than natural pyrethrins, these early pyrethroids were still
susceptible to degradation in sunlight, limiting their agricultural applications.[1] Phenothrin
was first synthesized in 1969.[7]

e Second Generation (1970s): A major breakthrough occurred in the 1970s with the synthesis
of photostable pyrethroids.[2] Compounds like permethrin, cypermethrin, and deltamethrin
exhibited greater persistence in the environment, making them suitable for broad-scale
agricultural use.[1][2] This era also saw the development of fenvalerate, the first
commercialized pyrethroid without a cyclopropane ring.[1] d-Phenothrin was first registered
with the United States Environmental Protection Agency (U.S. EPA) in 1976.[7]

Year Development Significance
1920 Elucidation of pyrethrin I and Il Paved the way for synthetic
s

structures[1] analogues.

1949 Synthesis of Allethrin[4][6] First synthetic pyrethroid.[1][4]
Development of first- More active than natural

1960s generation pyrethroids (e.g., pyrethrins but unstable in
tetramethrin, resmethrin)[1] sunlight.[1]

1969 Synthesis of Phenothrin[7] A key Type | pyrethroid.

Development of second- ) ]
] Suitable for agricultural use
generation, photostable

1970s ] ] due to increased persistence.
pyrethroids (e.g., permethrin, (2]
deltamethrin)[1][2]
First commercial pyrethroid
1972 Development of Fenvalerate[1] ) )
without a cyclopropane ring.[1]
1976 U.S. EPA registration of d- Wider use in various
phenothrin[7] applications.

d-Phenothrin: A Technical Profile

d-Phenothrin, also known as sumithrin, is a Type | pyrethroid insecticide.[7] It is a synthetic
chemical modeled after the pyrethrin components of pyrethrum.[7]
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Chemical and Physical Properties

d-Phenothrin is a mixture of the (1R)-cis and (1R)-trans isomers of phenothrin, with the 1R-
trans isomer being more insecticidally active.[7][8] It is a colorless to yellow-brown liquid with a
faint odor.[9]

Property Value

3-phenoxybenzyl (1RS,3RS;1RS,3SR)-2,2-
IUPAC Name dimethyl-3-(2-methylprop-1-

enyl)cyclopropanecarboxylate[7]

CAS Registry Number 26002-80-2[7]

Molecular Formula C23H2603

Molecular Weight 350.46 g/mol [7]

Vapor Pressure 1.43 x 10-7 mmHg at 21 °C[7]
Water Solubility <9.7 pg/L at 25 °C[7]
Octanol-Water Partition Coefficient (log Kow) 6.01[7]

Mechanism of Action

Like other Type | pyrethroids, d-phenothrin primarily targets the nervous system of insects.[7]
It acts on the voltage-gated sodium channels in nerve cell membranes, preventing their closure
after activation.[1] This leads to a prolonged influx of sodium ions, causing repetitive nerve
discharges and increased excitation, ultimately resulting in paralysis and death of the insect.[1]

[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [history and development of synthetic pyrethroids like d-
phenothrin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212162#history-and-development-of-synthetic-
pyrethroids-like-d-phenothrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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